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Compound Focus: Crolibulin

CAS No.: 1000852-17-4

Cat. No.: S548140

Known Stability Data and Storage Conditions

The table below summarizes the key handling information available for Crolibulin.

Parameter Specification | Recommendation
Molecular Formula C1sH17BrN4Os [1]

CAS Number 1000852-17-4 [1]

Purity 98.96% [1]

Appearance Light yellow to yellow solid [1]
Recommended Solvent DMSO [1]

Solubility in DMSO 125 mg/mL (299.57 mM) [1]

Stock Solution Storage -80°C for 2 years; -20°C for 1 year [1]

Experimental Protocols from Literature

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548140?utm_src=pdf-body
https://www.smolecule.com/products/s548140?utm_src=pdf-interest
https://www.smolecule.com/products/s548140?utm_src=pdf-body
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.medchemexpress.com/Crolibulin.html?srsltid=AfmBOooutph8PdEWiYqUJhqWx4KfyvxBK3AqjxpS2bQPJ5hc7RklXFXK
https://www.smolecule.com/products/s548140?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

While specific step-by-step protocols for Crolibulin stability testing are not detailed in the search results, the

following methodologies are commonly used in cited research and can be adapted.

In Vitro Antiproliferative Activity (MTT Assay)

This is a standard method to determine the compound's ICso values, which indirectly reflect its potency and

stability under assay conditions [1].

¢ Cell Lines Used: A549 (lung), HT-29 (colon), MKN-45 (gastric), NCI-H460 (lung) [1].

e Procedure Summary: Seed cells in 96-well plates and allow to adhere. Treat cells with a
concentration gradient of Crolibulin for 72 hours. Add MTT reagent and incubate to allow formazan
crystal formation by viable cells. Dissolve crystals with DMSO and measure absorbance at 570 nm.
Calculate the ICso value (the concentration that inhibits 50% of cell growth) using appropriate
statistical software.

¢ Key Findings: Crolibulin showed potent activity with ICso values ranging from 0.03 uM (in H460
cells) to 0.55 uM (in HT-29 cells) [1].

Tubulin Polymerization Inhibition Assay

This assay directly evaluates Crolibulin's mechanism of action as a microtubule-destabilizing agent [2] [3].

e Procedure Summary: Prepare a solution of purified tubulin in a suitable buffer. Add Crolibulin to the
tubulin solution and immediately transfer the mixture to a pre-warmed cuvette in a spectrophotometer.
Monitor the increase in absorbance at 340 nm over time at 37°C. Compare the polymerization curve
(nucleation and growth phases) of the Crolibulin-treated sample to a vehicle control. A right-ward
shift and a decrease in the maximum absorbance indicate inhibition of tubulin polymerization.

The workflow for handling Crelibulin and conducting these key experiments can be summarized as follows:
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Frequently Asked Questions

e What is the recommended solvent for preparing Crolibulin stock solutions? DMSO is the
recommended solvent. The solubility is 125 mg/mL, and the solution may require ultrasonic treatment

and warming to fully dissolve [1].

e How should I store Crolibulin stock solutions and for how long? Aliquot and store stock solutions
at -80°C for up to 2 years or at -20°C for up to 1 year. Avoid repeated freeze-thaw cycles to maintain

stability and potency [1].

e What are the documented toxicities of Crolibulin? Preclinical studies have indicated that
Crolibulin can have cardiovascular toxicity and neurotoxicity. Researchers should account for these

findings in their experimental design and safety assessments [1].

e Does Crolibulin cause cell cycle arrest? Yes, as a microtubule-destabilizing agent, Crolibulin

potently inhibits mitosis, leading to cell cycle arrest at the G2/M phase [1].

Important Handling Notes

e General Best Practice: While not specified for Crolibulin, protecting light- and oxygen-sensitive
compounds by storing them in amber vials under an inert atmosphere is a common precaution for
unstable molecules.

e Working Dilutions: When adding DMSO stock solutions to aqueous buffers, be aware of potential
solvent precipitation. It is good practice to keep the final DMSO concentration consistent and as low
as possible (typically below 0.1-1%) across all experimental groups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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